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Compound of Interest

Compound Name: D-Glucamine

Cat. No.: B015948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Glucamine (CAS 488-43-7), a
versatile amino sugar with significant applications in pharmaceutical formulations, biochemical
research, and drug development. This document outlines its chemical and physical properties,
safety information, synthesis, and involvement in biological pathways, supported by detailed
experimental protocols and data visualizations.

Core Chemical and Physical Properties

D-Glucamine, also known as 1-Amino-1-deoxy-D-glucitol, is a stable, white to almost white
crystalline powder. Its structure, combining a primary amine with a sorbitol backbone, imparts
unique characteristics valuable in various scientific applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for D-Glucamine.

Table 1: General and Physical Properties of D-Glucamine
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Property Value Reference(s)
CAS Number 488-43-7 [1112]
Molecular Formula CeH15NOs [1][2]
Molecular Weight 181.19 g/mol [2]
Appearance White to almost white 1]
powder/crystal

Melting Point 126-128 °C (decomposes) [1][2]
Boiling Point 314.29 °C (estimate) [2]
Density 1.32 g/mL (estimate) [2]
Optical Rotation [a]D2° -5° 10 -8° (c=10 in H20) [1]
pKa 11.96 + 0.35 (predicted) [2]
Flash Point 230 °C [2]
Solubility Slightly soluble in water. [1]

Table 2: Identification and Registry Numbers

Identifier Value Reference(s)

1-Amino-1-deoxy-D-glucitol, 1-

Synonyms Amino-1-deoxysorbitol, [1][2]
Glycamine

PubChem CID 10266 [1]

MDL Number MFCDO00077776 [1]12]

EINECS 207-677-3

Safety and Handling

D-Glucamine is classified as causing serious eye irritation. Proper personal protective
equipment, including safety goggles and gloves, should be worn when handling this compound.
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Table 3: GHS Hazard and Precautionary Statements

Category Code Statement Reference(s)

Causes serious eye

Hazard Statement H319 o
irritation
_ Wash hands
Precautionary
P264 thoroughly after
Statement )
handling.
Wear protective
] gloves/protective
Precautionary ]
P280 clothing/eye
Statement _
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
_ for several minutes.
Precautionary

P305+P351+P338 Remove contact

lenses, if present and

Statement

easy to do. Continue

rinsing.

Applications in Research and Development

D-Glucamine's unique properties make it a valuable compound in several fields:

o Pharmaceutical Formulations: It serves as an excipient, enhancing the solubility and stability
of active pharmaceutical ingredients (APIs).[1]

» Biochemical Research: Used as a reagent in various assays and as a substrate for studying
sugar transporter pathways.[1]

o Diagnostic Applications: Employed in the development of contrast agents for medical
imaging.[1]

o Cosmetics: Utilized for its moisturizing properties in skincare products.[1]
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e Food Industry: Acts as a sweetener and stabilizer.[1]

Experimental Protocols

Synthesis of D-Glucamine from D-Glucosamine
Hydrochloride

This protocol is adapted from a patented method for the preparation of D-Glucamine.

Objective: To synthesize D-Glucamine by deprotonating D-Glucosamine Hydrochloride using
an organic base in an ethanol solvent.

Materials:

D-Glucosamine Hydrochloride (crushed to 100 mesh)

Ethanol (85-95%)

Organic base (e.g., Triethylamine)

1500L reaction kettle with stirring and temperature control

Centrifuge

Vacuum dryer
Procedure:

o Charge the 1500L reaction kettle with the desired volume of 85-95% ethanol solvent. The
mass-to-volume ratio of D-Glucosamine Hydrochloride to ethanol should be between 1:2.5
and 1:3.5 ( kg/L).

e Begin stirring and add the crushed D-Glucosamine Hydrochloride to the ethanol.
o Adjust the temperature of the reaction mixture to 30-35 °C using the steam valve.
» Slowly pump the organic base into the reaction mixture while maintaining the temperature.

 Allow the reaction to proceed for 4-8 hours at 30-35 °C with continuous stirring.
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» After the reaction is complete, transfer the slurry to a centrifuge to separate the solid product
from the liquid.

» Wash the solid product by soaking it in fresh ethanol solvent, followed by another
centrifugation step.

» Dry the resulting solid D-Glucamine in a vacuum dryer until a constant weight is achieved.

Logical Workflow for D-Glucamine Synthesis

© 2025 BenchChem. All rights reserved. 5/14 Tech Support


https://www.benchchem.com/product/b015948?utm_src=pdf-body
https://www.benchchem.com/product/b015948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Crush D-Glucosamine HCI [— | Prepare Ethanol Solvent (85-95%)

Reac%n

Charge Kettle with Ethanol

'

Add Crushed D-Glucosamine HCI

'

Heat to 30-35°C

:

Add Organic Base

:

React for 4-8 hours

Purification

Centrifuge

'

Wash with Ethanol

:

Centrifuge Again

:

Vacuum Dry

D-Glucamine Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of D-Glucamine.
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Biochemical Assay: Quantification of D-Glucamine

This protocol is based on commercially available D-glucosamine assay kits and can be adapted
for D-Glucamine. The principle involves the enzymatic conversion of the amino sugar, leading
to the production of a quantifiable product (e.g., NADH), which can be measured
spectrophotometrically at 340 nm.

Objective: To determine the concentration of D-Glucamine in a sample.
Materials:

e D-Glucamine standard solutions

e Sample containing D-Glucamine

o Assay buffer (e.g., Tris-HCI or HEPES buffer, pH 7.5)

e ATP solution

o Hexokinase/Glucose-6-phosphate dehydrogenase enzyme mix
e NADP+ solution

o Spectrophotometer (capable of reading at 340 nm)

e 96-well microplate or cuvettes

Procedure (Microplate Assay):

o Prepare a series of D-Glucamine standards of known concentrations (e.g., 0, 0.1, 0.2, 0.4,
0.6, 0.8, 1.0 mM).

» Prepare the unknown samples, diluting them if necessary to fall within the range of the
standard curve.

e Prepare a reaction master mix containing assay buffer, ATP, NADP+, and the enzyme mix.

o To each well of the 96-well plate, add a specific volume of the standard or unknown sample.
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Initiate the reaction by adding the master mix to each well.

Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified time (e.qg.,
15-30 minutes).

Measure the absorbance at 340 nm using a microplate reader.

Construct a standard curve by plotting the absorbance values of the standards against their
concentrations.

Determine the concentration of D-Glucamine in the unknown samples by interpolating their
absorbance values on the standard curve.
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Caption: Workflow for the sugar transporter assay.
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Role in Signaling Pathways: Insights from D-
Glucosamine

While research directly on the signaling pathways affected by D-Glucamine is limited, studies
on the structurally related compound D-glucosamine offer valuable insights. D-Glucamine is
the reduced sugar alcohol form of D-glucosamine (where the aldehyde group is reduced to a
primary alcohol). This structural difference may lead to distinct biological activities. The
following information pertains to D-glucosamine.

Inhibition of the p70S6K Signaling Pathway

D-glucosamine has been shown to inhibit the proliferation of cancer cells by targeting the
p70S6 kinase (p70S6K), a key regulator of protein synthesis and cell growth.

Mechanism:

e D-glucosamine treatment leads to a decrease in the phosphorylation of p70S6K and its
downstream targets, such as the ribosomal protein S6 (RPS6).

 This inhibition of p70S6K activity is reported to be independent of the mTOR (mammalian
target of rapamycin) signaling pathway.

Signaling Pathway Diagram: D-Glucosamine and p70S6K Inhibition
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Caption: D-Glucosamine inhibits the p70S6K pathway.

Induction of Endoplasmic Reticulum (ER) Stress and
Apoptosis

D-glucosamine can induce ER stress, a condition triggered by the accumulation of unfolded or
misfolded proteins in the ER lumen. Prolonged ER stress can lead to programmed cell death,
or apoptosis.

Mechanism:
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e D-glucosamine treatment can lead to the upregulation of ER stress markers such as BiP
(Binding immunoglobulin protein), IRE1a (Inositol-requiring enzyme 1a), and phosphorylated

elF2a (eukaryotic initiation factor 2a).

e This induction of ER stress can, in turn, upregulate the expression of Death Receptor 5
(DR5), sensitizing cells to TRAIL (TNF-related apoptosis-inducing ligand)-induced apoptosis.

Signaling Pathway Diagram: D-Glucosamine, ER Stress, and Apoptosis
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Caption: D-Glucosamine induces ER stress-mediated apoptosis.
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Conclusion

D-Glucamine (CAS 488-43-7) is a multifaceted amino sugar with a broad range of applications
in scientific and industrial research. Its utility as a pharmaceutical excipient, a tool in
biochemical assays, and a building block for more complex molecules underscores its
importance in drug development and life sciences. The provided experimental protocols offer a
starting point for the synthesis, quantification, and functional analysis of D-Glucamine. While
direct research on its signaling effects is an area for future exploration, studies on the related
compound D-glucosamine provide a valuable framework for investigating its potential biological
activities. This guide serves as a comprehensive resource for professionals seeking to leverage
the unique properties of D-Glucamine in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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